Cas no 148493-35-0 (Pyridine, 2,6-dichloro-3-(trimethylstannyl)-)

• Product Name: Pyridine, 2,6-dichloro-3-(trimethylstannyl)-
• CAS No: 148493-35-0
• MF: C₈H₁₁Cl₂NSn
• MW: 310.795639276505
• CID: 3779148
• PubChem ID: 59694027
• Update Time: 2025-10-28

Pyridine, 2,6-dichloro-3-(trimethylstannyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2,6-dichloro-3-(trimethylstannyl)-
• 2,6-Dichloro-3-(trimethylstannyl) pyridine 148493-35
• (2,6-dichloropyridin-3-yl)-trimethylstannane
• DTXSID701271837
• F81902
• 2,6-dichloro-3-(trimethylstannyl)pyridine
• 148493-35-0
• XH1596

• Inchi： 1S/C5H2Cl2N.3CH3.Sn/c6-4-2-1-3-5(7)8-4;;;;/h1-2H;3*1H3;
• InChI Key： DGDQQBNYGYNPTE-UHFFFAOYSA-N
• SMILES： [Sn](C)(C)(C)C1C(=NC(=CC=1)Cl)Cl

Computed Properties

• Exact Mass: 310.929057g/mol
• Monoisotopic Mass: 310.929057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on Pyridine, 2,6-dichloro-3-(trimethylstannyl)-

Recent Advances in the Application of Pyridine, 2,6-dichloro-3-(trimethylstannyl)- (CAS: 148493-35-0) in Chemical Biology and Pharmaceutical Research

Pyridine, 2,6-dichloro-3-(trimethylstannyl)- (CAS: 148493-35-0) is a specialized organotin compound that has garnered significant attention in recent chemical biology and pharmaceutical research due to its unique structural properties and versatile reactivity. This compound, characterized by its pyridine core functionalized with dichloro and trimethylstannyl groups, serves as a critical intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutic agents and diagnostic tools. Recent studies have explored its applications in cross-coupling reactions, radiopharmaceutical synthesis, and as a building block for targeted drug delivery systems.

One of the most notable advancements involving Pyridine, 2,6-dichloro-3-(trimethylstannyl)- is its role in Stille coupling reactions, a pivotal method for carbon-carbon bond formation in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in constructing biaryl scaffolds, which are essential for the development of kinase inhibitors. The researchers highlighted the compound's high reactivity and selectivity under mild conditions, making it a preferred choice for late-stage functionalization of drug candidates. Additionally, its stability in aqueous environments has opened new avenues for its use in bioconjugation strategies, as evidenced by its incorporation into antibody-drug conjugates (ADCs) targeting oncology indications.

In the realm of radiopharmaceuticals, Pyridine, 2,6-dichloro-3-(trimethylstannyl)- has emerged as a key precursor for the synthesis of radiolabeled compounds. A recent breakthrough published in Nuclear Medicine and Biology (2024) detailed its utility in the preparation of ¹⁸F-labeled probes for positron emission tomography (PET) imaging. The trimethylstannyl moiety facilitates efficient isotopic exchange with fluorine-18, enabling rapid and high-yield radiolabeling. This innovation has significant implications for the non-invasive detection of neurodegenerative diseases and cancer metastases, with clinical trials currently underway to evaluate its diagnostic efficacy.

Beyond its synthetic applications, the compound's biological interactions have also been a focus of investigation. Computational modeling studies (2024) have revealed its potential as a modulator of metalloenzymes, particularly those involving zinc and copper active sites. This finding, published in ACS Chemical Biology, suggests its applicability in designing enzyme inhibitors for infectious diseases and metabolic disorders. However, challenges remain in optimizing its pharmacokinetic properties, as the trimethylstannyl group may contribute to off-target toxicity. Ongoing research aims to address these limitations through structural derivatization and formulation strategies.

The commercial availability and scalability of Pyridine, 2,6-dichloro-3-(trimethylstannyl)- have also seen improvements, with several manufacturers now offering GMP-grade material for preclinical and clinical development. Industry reports indicate a growing demand for this compound, particularly in the Asia-Pacific region where pharmaceutical R&D investments have surged. Regulatory agencies have begun to establish guidelines for its handling due to the organotin component, emphasizing the need for rigorous safety protocols in laboratory and production settings.

In conclusion, Pyridine, 2,6-dichloro-3-(trimethylstannyl)- (CAS: 148493-35-0) represents a multifaceted tool in modern drug discovery and development. Its applications span from synthetic chemistry to diagnostic imaging, with ongoing research continually expanding its potential. Future directions may focus on developing greener synthetic routes, exploring its use in combination therapies, and further elucidating its structure-activity relationships. As the field progresses, this compound is poised to play an increasingly vital role in addressing unmet medical needs through innovative chemical biology approaches.